Cas no 1343816-09-0 ((4-methylcyclohexyl)(pyridin-4-yl)methanamine)

• Product Name: (4-methylcyclohexyl)(pyridin-4-yl)methanamine
• CAS No: 1343816-09-0
• MF: C₁₃H₂₀N₂
• MW: 204.311303138733
• MDL: MFCD20408157
• CID: 5159250
• PubChem ID: 64776850
• Update Time: 2025-10-22

(4-methylcyclohexyl)(pyridin-4-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• 4-Pyridinemethanamine, α-(4-methylcyclohexyl)-
• (4-Methylcyclohexyl)(pyridin-4-yl)methanamine
• (4-methylcyclohexyl)(pyridin-4-yl)methanamine

• MDL： MFCD20408157
• Inchi： 1S/C13H20N2/c1-10-2-4-11(5-3-10)13(14)12-6-8-15-9-7-12/h6-11,13H,2-5,14H2,1H3
• InChI Key： MNSUTIUVQDRLJJ-UHFFFAOYSA-N
• SMILES： C(C1=CC=NC=C1)(C1CCC(C)CC1)N

Computed Properties

• Exact Mass: 204.162648646g/mol
• Monoisotopic Mass: 204.162648646g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 38.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on (4-methylcyclohexyl)(pyridin-4-yl)methanamine

Chemical Profile of (4-Methylcyclohexyl)(Pyridin-4-yl)Methanamine (CAS No. 1343816-09-0)

The compound (4-methylcyclohexyl)(pyridin-4-yl)methanamine (CAS No. 1343816-09-0) is a versatile organic molecule with significant potential in various chemical and pharmaceutical applications. This compound, characterized by its unique structure combining a 4-methylcyclohexyl group and a pyridin-4-yl moiety, has garnered attention in recent research for its diverse functional properties. The methanamine functional group further enhances its reactivity and applicability in synthetic chemistry.

Recent studies have highlighted the importance of pyridine derivatives in drug design, particularly due to their ability to act as hydrogen bond donors and acceptors. The 4-methylcyclohexyl group introduces steric bulk and hydrophobicity, which can be advantageous in optimizing pharmacokinetic profiles. This combination makes (4-methylcyclohexyl)(pyridin-4-yl)methanamine a promising candidate for exploring new therapeutic agents.

The synthesis of this compound typically involves multi-step reactions, including nucleophilic substitutions and reductions. Researchers have optimized these processes to achieve higher yields and purities, ensuring scalability for industrial applications. The use of advanced catalysts and green chemistry principles has also been reported, aligning with current trends toward sustainable chemical manufacturing.

In terms of applications, (4-methylcyclohexyl)(pyridin-4-yl)methanamine has shown potential in the development of antitumor agents, where its ability to modulate cellular signaling pathways is under investigation. Additionally, its role as a building block in medicinal chemistry has been explored, with studies focusing on its incorporation into complex molecular frameworks.

Recent advancements in computational chemistry have enabled detailed studies of the electronic properties and reactivity of this compound. Quantum mechanical calculations have provided insights into its π-electron distribution and potential for forming stable complexes with metal ions, further expanding its utility in coordination chemistry.

The environmental impact and safety profile of (4-methylcyclohexyl)(pyridin-4-yl)methanamine are also subjects of current research. Studies on its biodegradability and toxicity are essential for ensuring responsible use in industrial and pharmaceutical settings.